1-[2-(oxolan-2-yl)-1,3-thiazol-4-yl]methanamine dihydrochloride

• CAS No.: 2763755-89-9
• Molecular Formula: C8H14Cl2N2OS
• Molecular Weight: 257.18 g/mol
• IUPAC Name: [2-(oxolan-2-yl)-1,3-thiazol-4-yl]methanamine;dihydrochloride
• InChI: InChI=1S/C8H12N2OS.2ClH/c9-4-6-5-12-8(10-6)7-2-1-3-11-7;;/h5,7H,1-4,9H2;2*1H
• InChI Key: HFHBDSLSXSJXAT-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)C2=NC(=CS2)CN.Cl.Cl

Description

1-[2-(oxolan-2-yl)-1,3-thiazol-4-yl]methanamine dihydrochloride is a chemical compound with a unique structure that combines an oxolane ring and a thiazole ring

Preparation Methods

The synthesis of 1-[2-(oxolan-2-yl)-1,3-thiazol-4-yl]methanamine dihydrochloride typically involves the reaction of oxolane derivatives with thiazole derivatives under specific conditions. The reaction conditions often include the use of solvents such as ethanol or methanol and catalysts to facilitate the reaction. Industrial production methods may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity of the final product .

Chemical Reactions Analysis

1-[2-(oxolan-2-yl)-1,3-thiazol-4-yl]methanamine dihydrochloride undergoes various types of chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo substitution reactions where functional groups are replaced by other groups.

Scientific Research Applications

1-[2-(oxolan-2-yl)-1,3-thiazol-4-yl]methanamine dihydrochloride has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-[2-(oxolan-2-yl)-1,3-thiazol-4-yl]methanamine dihydrochloride involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact molecular targets and pathways involved are subjects of ongoing research .

Comparison with Similar Compounds

1-[2-(oxolan-2-yl)-1,3-thiazol-4-yl]methanamine dihydrochloride can be compared with other similar compounds, such as:

1-(oxolan-3-yl)-1H-1,2,3-triazol-4-yl]methanamine dihydrochloride: This compound has a similar structure but with a triazole ring instead of a thiazole ring.

N-methyl-1-(oxolan-2-yl)methanamine: This compound has a similar oxolane ring but different functional groups. The uniqueness of this compound lies in its specific combination of the oxolane and thiazole rings, which imparts distinct chemical and biological properties.